2-[(2-hydroxybenzoyl)amino]ethyl 4-pyridinylcarbamate

• IUPAC Name: 2-[(2-hydroxybenzoyl)amino]ethyl N-pyridin-4-ylcarbamate
• InChI: InChI=1S/C15H15N3O4/c19-13-4-2-1-3-12(13)14(20)17-9-10-22-15(21)18-11-5-7-16-8-6-11/h1-8,19H,9-10H2,(H,17,20)(H,16,18,21)
• InChI Key: COFPRAYMIJBEJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCOC(=O)NC2=CC=NC=C2)O
• Molecular Formula: C15H15N3O4
• Molecular Weight: 301.30 g/mol

Description

2-[(2-hydroxybenzoyl)amino]ethyl 4-pyridinylcarbamate is a chemical compound that has been widely researched in the field of medicinal chemistry. It is commonly referred to as HEPES, which stands for 4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid. HEPES is a buffer that is commonly used in biological and biochemical research due to its ability to maintain a stable pH range.

Mechanism of Action

HEPES works by binding to hydrogen ions, thereby maintaining a stable pH range. It is a zwitterionic buffer, meaning it has both positive and negative charges at physiological pH, which allows it to effectively buffer both acidic and basic solutions.
Biochemical and Physiological Effects:
HEPES has been shown to have minimal effects on biological systems, making it an ideal buffer for use in cell culture and protein purification. It has also been shown to be non-toxic and non-carcinogenic, further supporting its use in biological research.

Advantages and Limitations for Lab Experiments

One advantage of using HEPES as a buffer is its ability to maintain a stable pH range over a wide range of temperatures. It is also highly soluble in water, making it easy to prepare and use in experiments. However, one limitation of HEPES is its relatively high cost compared to other commonly used buffers.

Future Directions

There are several potential future directions for research involving HEPES. One area of interest is the development of new HEPES derivatives with improved buffering properties. Another area of interest is the use of HEPES in novel applications, such as drug delivery systems or biosensors. Additionally, further research is needed to fully understand the mechanism of action of HEPES and its effects on biological systems.

Synthesis Methods

HEPES can be synthesized through a series of chemical reactions. One common method involves the reaction of 4-pyridinylcarbonyl chloride with 2-aminoethanol in the presence of a base. This reaction produces 2-(4-pyridyl)ethylamine, which is then reacted with 2-hydroxybenzoyl chloride to produce HEPES.

Scientific Research Applications

HEPES is commonly used as a buffer in biological and biochemical research. It is particularly useful in cell culture and protein purification, where maintaining a stable pH is critical for ensuring proper function and stability of the biological system being studied.